Cas no 1152867-94-1 (1-2-(4-Amino-1H-pyrazol-1-yl)ethylimidazolidin-2-one)

• Product Name: 1-2-(4-Amino-1H-pyrazol-1-yl)ethylimidazolidin-2-one
• CAS No: 1152867-94-1
• MF: C₈H₁₃N₅O
• MW: 195.221720457077
• CID: 4573014
• Update Time: 2025-10-28

1-2-(4-Amino-1H-pyrazol-1-yl)ethylimidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone, 1-[2-(4-amino-1H-pyrazol-1-yl)ethyl]-
• 1-2-(4-Amino-1H-pyrazol-1-yl)ethylimidazolidin-2-one

• Inchi： 1S/C8H13N5O/c9-7-5-11-13(6-7)4-3-12-2-1-10-8(12)14/h5-6H,1-4,9H2,(H,10,14)
• InChI Key： NNEDEJFSMOETNX-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCN2C=C(N)C=N2)CCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-2-(4-Amino-1H-pyrazol-1-yl)ethylimidazolidin-2-one

Introduction to 1-2-(4-Amino-1H-pyrazol-1-yl)ethylimidazolidin-2-one (CAS No. 1152867-94-1)

1-2-(4-Amino-1H-pyrazol-1-yl)ethylimidazolidin-2-one (CAS No. 1152867-94-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as APyEIm for brevity, is characterized by its unique structural features and pharmacological properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with APyEIm.

The chemical structure of APyEIm is composed of an imidazolidinone core linked to a 4-amino-1H-pyrazole moiety through an ethylene bridge. This arrangement confers the molecule with a high degree of flexibility and the ability to interact with various biological targets. The imidazolidinone ring is known for its stability and ability to form hydrogen bonds, while the 4-amino-1H-pyrazole group provides additional functional groups that can participate in receptor binding and enzymatic activities.

The synthesis of APyEIm typically involves a multi-step process that begins with the preparation of the 4-amino-1H-pyrazole intermediate. This intermediate is then coupled with an appropriate ethylene derivative, followed by cyclization to form the imidazolidinone ring. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing APyEIm, which is crucial for large-scale production and pharmaceutical applications.

One of the key areas of research involving APyEIm is its potential as a therapeutic agent for various diseases. Studies have shown that APyEIm exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. The mechanism of action appears to involve the modulation of cytokine production and the inhibition of pro-inflammatory enzymes such as COX-2. These findings have been supported by both in vitro and in vivo experiments, providing strong evidence for its biological activity.

In addition to its anti-inflammatory effects, APyEIm has also been investigated for its potential neuroprotective properties. Research has demonstrated that APyEIm can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is attributed to its ability to scavenge free radicals and inhibit the activation of pro-apoptotic signaling pathways. These findings suggest that APyEIm may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the use of APyEIm as a lead compound for drug discovery. Its unique structural features make it an attractive scaffold for the development of novel therapeutics targeting specific biological pathways. For example, recent studies have explored the use of APyEIm derivatives as selective inhibitors of kinases involved in cancer progression. These derivatives have shown promising results in preclinical models, highlighting the versatility and potential of APyEIm as a starting point for drug design.

The safety profile of APyEIm has also been extensively evaluated. Toxicological studies have shown that APyEIm exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile makes it an attractive candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 1-2-(4-Amino-1H-pyrazol-1-yl)ethylimidazolidin-2-one (CAS No. 1152867-94-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure, combined with its promising biological activities, makes it an exciting area of research for scientists and pharmaceutical companies alike. As further studies continue to uncover new insights into its mechanisms of action and therapeutic potential, APyEIm is poised to play a significant role in the development of novel treatments for various diseases.